Cas no 170117-93-8 (2-Cyclobuten-1-one,2,3,4-triethoxy-4-methyl-)

• Product Name: 2-Cyclobuten-1-one,2,3,4-triethoxy-4-methyl-
• CAS No: 170117-93-8
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 111299
• PubChem ID: 15272187
• Update Time: 2025-04-18

2-Cyclobuten-1-one,2,3,4-triethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobuten-1-one,2,3,4-triethoxy-4-methyl-
• 2-Cyclobuten-1-one,2,3,4-triethoxy-4-methyl-(9CI)
• 170117-93-8
• 2,3,4-triethoxy-4-methylcyclobut-2-en-1-one

• Inchi： 1S/C11H18O4/c1-5-13-8-9(12)11(4,15-7-3)10(8)14-6-2/h5-7H2,1-4H3
• InChI Key： CLHCLBCMVRJRHE-UHFFFAOYSA-N
• SMILES： O(CC)C1(C)C(C(=C1OCC)OCC)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76